N-(3-chloro-2-methylphenyl)-2-((6-(4-methyl-2-(thiophen-2-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[6-(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C21H17ClN4OS3/c1-12-14(22)5-3-6-15(12)24-18(27)11-29-19-9-8-16(25-26-19)20-13(2)23-21(30-20)17-7-4-10-28-17/h3-10H,11H2,1-2H3,(H,24,27)
• InChI Key: WENSTJVTAOLSPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=CS4)C
• Molecular Formula: C21H17ClN4OS3
• Molecular Weight: 473.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-((6-(4-methyl-2-(thiophen-2-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17ClN4OS3 and its molecular weight is 473.02. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships

One study focused on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, investigating various 6,5-heterocycles to improve metabolic stability. This research aimed to optimize the chemical structure for enhanced in vitro potency and in vivo efficacy, which is relevant for compounds with similar structural frameworks (Stec et al., 2011).

Synthesis Methodologies

Research on the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for peripheral benzodiazepine receptors using SPECT demonstrates the interest in developing new synthetic routes for complex molecules, potentially including the synthesis of compounds with similar chemical structures (Katsifis et al., 2000).

Potential Medicinal Applications

The study on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents indicates the therapeutic potential of thiazole derivatives, which could extend to compounds like N-(3-chloro-2-methylphenyl)-2-((6-(4-methyl-2-(thiophen-2-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide in oncology (Evren et al., 2019).